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Compound of Interest

Compound Name: Benoxathian hydrochloride

Cat. No.: B1246132

Benoxathian Hydrochloride: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benoxathian hydrochloride, a
potent and selective al-adrenoceptor antagonist. The information is compiled for professionals
in research, scientific, and drug development fields, with a focus on its chemical identity, and
known experimental applications.

Core Chemical Identifiers

Benoxathian hydrochloride is a well-characterized compound with established chemical
identifiers crucial for research and regulatory purposes.[1][2][3]
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Identifier Value

CAS Number 92642-97-2[1][2][3]

Molecular Formula C19H24CINO4S[1][4]

Molecular Weight 397.92 g/mol [1][2][4]
2-[[[2-(2,6-Dimethoxyphenoxy)ethyl]-amino]-

Synonym ] )
methyl]-1,4-benzoxathian hydrochloride[5]
INChI=1S/C19H23N0O4S.CIH/c1-21-16-7-5-8-

inchi 17(22-2)19(16)23-11-10-20-12-14-13-25-18-9-4-

n
3-6-15(18)24-14;/h3-9,14,20H,10-13H2,1-
2H3;1H[4]

InChl Key OWRADFDDJVNMGL-UHFFFAOYSA-N[4]
COclccec(OC)c1OCCNCC1CSc2ccccc201.Cl[

SMILES

4]

Experimental Applications and Protocols

Benoxathian hydrochloride has been utilized in research primarily for its potent al-
adrenoceptor antagonist activity, with a specific focus on studies related to anorexia.[6]

Reversal of Phenylpropanolamine-lnduced Anorexia in
Rats

A key study demonstrated the efficacy of Benoxathian hydrochloride in reversing anorexia
induced by Phenylpropanolamine (PPA) in rats. The following table summarizes the
experimental parameters.
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Parameter Value/Procedure

Animal Model Rats

Inducing Agent Phenylpropanolamine (PPA)

PPA Dosage 2.5, 5.0, or 10.0 mg/kg (Intraperitoneal injection)

Test Compound Benoxathian hydrochloride

Benoxathian HCI Dosage 10 nM

Route of Administration Paraventricular nucleus injection

Observed Effect Complete reversal of PPA-induced anorexia
Methodology:

The experimental protocol involved the administration of varying doses of
Phenylpropanolamine via intraperitoneal injection to induce anorexia in a rat model.
Subsequently, a 10 nM solution of Benoxathian hydrochloride was injected directly into the
paraventricular nucleus of the hypothalamus. The primary outcome measured was the reversal
of the anorexic effects of PPA.[6]

Mechanism of Action: Logical Relationship

Benoxathian hydrochloride functions as a competitive antagonist at al-adrenergic receptors.
This interaction blocks the binding of endogenous catecholamines, such as norepinephrine, to
these receptors, thereby inhibiting the downstream signaling pathways typically activated by
al-adrenoceptor stimulation.
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Caption: Logical flow of Benoxathian hydrochloride's antagonist action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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